Anabasine
Anabasine
Anabasine is a pyridine alkaloid that is pyridine substituted by a piperidin-2-yl group at position 3. It has a role as a plant metabolite, a teratogenic agent and a nicotinic acetylcholine receptor agonist. It is a piperidine alkaloid and a pyridine alkaloid.
Anabasine is a natural product found in Anabasis aphylla, Nicotiana tabacum, and Nicotiana with data available.
Anabasine is a nicotine analog that is an alkaloid found in tree tobacco (Nicotiana glauca) and is comprised of a pyridine substituted by a piperidin-2-yl group at position 3. Anabasine has been used as an industrial insecticide and, since it is present in trace amounts in tobacco smoke, its detection in urine can be used as an indicator of exposure to tobacco smoke.
Anabasine is a nicotinic receptor agonist toxin and Cholinesterase inhibitor which acts upon the nicotinic acetylcholine receptors. Anabasine is an unstable yellow liquid which is succeptable to light, heat and moisture. It's decomposition products include Nitrogen oxides, carbon monoxide, irritating and toxic fumes and gases and carbon dioxide. Anabasine is a pyridine alkaloid found in the stem of the (Nicotiana glauca) plant, a close relative of (Nicotiana tabacum) the common tobacco plant. Anabasine is a metabolite of nicotine which can be used as an indicator of a person's exposure to tobbacco smoke. A piperidine botanical insecticide.
A piperidine botanical insecticide.
Anabasine is a natural product found in Anabasis aphylla, Nicotiana tabacum, and Nicotiana with data available.
Anabasine is a nicotine analog that is an alkaloid found in tree tobacco (Nicotiana glauca) and is comprised of a pyridine substituted by a piperidin-2-yl group at position 3. Anabasine has been used as an industrial insecticide and, since it is present in trace amounts in tobacco smoke, its detection in urine can be used as an indicator of exposure to tobacco smoke.
Anabasine is a nicotinic receptor agonist toxin and Cholinesterase inhibitor which acts upon the nicotinic acetylcholine receptors. Anabasine is an unstable yellow liquid which is succeptable to light, heat and moisture. It's decomposition products include Nitrogen oxides, carbon monoxide, irritating and toxic fumes and gases and carbon dioxide. Anabasine is a pyridine alkaloid found in the stem of the (Nicotiana glauca) plant, a close relative of (Nicotiana tabacum) the common tobacco plant. Anabasine is a metabolite of nicotine which can be used as an indicator of a person's exposure to tobbacco smoke. A piperidine botanical insecticide.
A piperidine botanical insecticide.
Brand Name:
Vulcanchem
CAS No.:
13078-04-1
VCID:
VC21329839
InChI:
InChI=1S/C10H14N2/c1-2-7-12-10(5-1)9-4-3-6-11-8-9/h3-4,6,8,10,12H,1-2,5,7H2
SMILES:
C1CCNC(C1)C2=CN=CC=C2
Molecular Formula:
C10H14N2
Molecular Weight:
162.23 g/mol
Anabasine
CAS No.: 13078-04-1
VCID: VC21329839
Molecular Formula: C10H14N2
Molecular Weight: 162.23 g/mol
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| Description | Anabasine is a pyridine alkaloid that is pyridine substituted by a piperidin-2-yl group at position 3. It has a role as a plant metabolite, a teratogenic agent and a nicotinic acetylcholine receptor agonist. It is a piperidine alkaloid and a pyridine alkaloid. Anabasine is a natural product found in Anabasis aphylla, Nicotiana tabacum, and Nicotiana with data available. Anabasine is a nicotine analog that is an alkaloid found in tree tobacco (Nicotiana glauca) and is comprised of a pyridine substituted by a piperidin-2-yl group at position 3. Anabasine has been used as an industrial insecticide and, since it is present in trace amounts in tobacco smoke, its detection in urine can be used as an indicator of exposure to tobacco smoke. Anabasine is a nicotinic receptor agonist toxin and Cholinesterase inhibitor which acts upon the nicotinic acetylcholine receptors. Anabasine is an unstable yellow liquid which is succeptable to light, heat and moisture. It's decomposition products include Nitrogen oxides, carbon monoxide, irritating and toxic fumes and gases and carbon dioxide. Anabasine is a pyridine alkaloid found in the stem of the (Nicotiana glauca) plant, a close relative of (Nicotiana tabacum) the common tobacco plant. Anabasine is a metabolite of nicotine which can be used as an indicator of a person's exposure to tobbacco smoke. A piperidine botanical insecticide. A piperidine botanical insecticide. |
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| CAS No. | 13078-04-1 |
| Product Name | Anabasine |
| Molecular Formula | C10H14N2 |
| Molecular Weight | 162.23 g/mol |
| IUPAC Name | 3-piperidin-2-ylpyridine |
| Standard InChI | InChI=1S/C10H14N2/c1-2-7-12-10(5-1)9-4-3-6-11-8-9/h3-4,6,8,10,12H,1-2,5,7H2 |
| Standard InChIKey | MTXSIJUGVMTTMU-UHFFFAOYSA-N |
| SMILES | C1CCNC(C1)C2=CN=CC=C2 |
| Canonical SMILES | C1CCNC(C1)C2=CN=CC=C2 |
| Boiling Point | 270-272 °C |
| Colorform | Colorless liquid, darkens on exposure to air |
| Density | 1.0455 @ 20 °C/4 °C |
| Melting Point | FP: 9 °C 9 °C |
| Physical Description | Colorless liquid; Darkens on exposure to air; [Hawley] Yellow liquid; [MSDSonline] Liquid |
| Shelf Life | DARKENS ON EXPOSURE TO AIR |
| Solubility | Soluble in most organic solvents Soluble in alcohol and ether Miscible in water @ 25 °C 1000 mg/mL at 25 °C |
| Synonyms | (R,S)-3-(2-Piperidinyl)pyridine; (+/-)-Anabasine; 1,2,3,4,5,6-Hexahydro-[2,3']bipyridinyl; Neonicotine |
| Vapor Pressure | 0.00301 [mmHg] |
| Reference | Alkondon, M., et al., J. Pharmacol. Exp. Ther., 271, 494 |
| PubChem Compound | 2181 |
| Last Modified | Aug 15 2023 |
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